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For Researchers, Scientists, and Drug Development Professionals

Introduction
Megastigmatrienone, also known by its trade name Tabanone, is a potent aroma chemical

prized for its complex and diffusive odor profile. As a C13-norisoprenoid derived from the

degradation of carotenoids, it possesses a multifaceted scent with woody, amber, tobacco, and

fruity-floral undertones. Its exceptional potency and fixative properties make it a valuable

ingredient in fine fragrance, personal care, and home care applications.[1] This document

provides detailed application notes and experimental protocols for researchers and developers

working with Megastigmatrienone.

Chemical and Physical Properties
A comprehensive understanding of Megastigmatrienone's chemical and physical properties is

fundamental for its effective application and analysis.
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Property Value Reference

Chemical Name
4-(2-Butenylidene)-3,5,5-

trimethylcyclohex-2-en-1-one
[2][3][4][5]

Synonyms
Tabanone, (E,E)-

Megastigmatrienone
[2][3][4][5][6]

CAS Number
13215-88-8 (for mixed

isomers)
[1][3][4][6]

Molecular Formula C13H18O [2][3][6][7]

Molecular Weight 190.28 g/mol [2][3][7]

Appearance Clear to pale yellowish liquid [2][3]

Odor Profile

Woody-amber, tobacco,

honey-like, leathery, fruity,

floral

[1][2][6][8]

Boiling Point 289 °C (estimated) [9]

Flash Point 124.8 °C (estimated) [9]

Vapor Pressure 11 Pa at 25°C [9]

Solubility
Practically insoluble in water;

soluble in ethanol
[2][9]

LogP (XLogP3-AA) 2.6 [2][3]

Fragrance Profile and Application
Megastigmatrienone is a highly versatile fragrance ingredient that can be incorporated into a

wide array of fragrance compositions to provide warmth, complexity, and longevity.
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Parameter Description Reference

Odor Type Woody, Amber, Tobacco [1]

Odor Description

A powerful and complex aroma

with distinctive woody-amber

character, featuring nuances of

sweet tobacco, honey, and

leather. It can also possess

fruity and floral undertones.

[1][6][8]

Odor Threshold

Extremely low, in the parts per

billion (ppb) range, indicating

high potency.

[1]

Applications

Fine fragrances (especially

men's colognes and oriental

types), tobacco flavorings,

luxury candles, home

fragrances, and personal care

products.

[1][10]

Function in Formulation

Provides depth, character, and

warmth. Acts as an excellent

fixative, extending the

longevity of the fragrance.

[1]

Recommended Use Level

Due to its high potency, it is

typically used in trace amounts

to achieve the desired effect.

[1]

Experimental Protocols
The following protocols provide detailed methodologies for the evaluation, formulation, and

stability testing of Megastigmatrienone.

Protocol 1: Olfactory Evaluation of Megastigmatrienone
Objective: To characterize the odor profile and determine the odor detection threshold of

Megastigmatrienone using Gas Chromatography-Olfactometry (GC-O) and a sensory panel.
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3.1.1. Gas Chromatography-Olfactometry (GC-O) Analysis

Materials and Equipment:

Gas chromatograph coupled with a mass spectrometer (GC-MS) and an olfactory detection

port (ODP)

Capillary column suitable for fragrance analysis (e.g., DB-5MS)

Helium carrier gas

Megastigmatrienone standard

Solvent for dilution (e.g., ethanol)

Trained sensory panelists (assessors)

Procedure:

Sample Preparation: Prepare a dilution series of the Megastigmatrienone standard in

ethanol.

GC-MS/O System Setup:

Install the capillary column in the GC.

Set the GC oven temperature program to effectively separate the isomers of

Megastigmatrienone and other volatile compounds.

Split the column effluent between the MS detector and the ODP.

Analysis:

Inject a known volume of the prepared sample into the GC.

As the compounds elute from the GC column, they are simultaneously detected by the MS

and sniffed by a panelist at the ODP.
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The panelist records the retention time, odor descriptor, and intensity of each perceived

odor.

Data Analysis:

Identify the Megastigmatrienone isomers based on their mass spectra and retention

times.

Correlate the odor descriptors and intensities with the corresponding chromatographic

peaks.

Determine the Flavor Dilution (FD) factor by analyzing the dilution series to identify the

highest dilution at which the odor is still detectable. This provides a semi-quantitative

measure of the odor potency.

3.1.2. Sensory Panel Evaluation

Objective: To obtain a detailed descriptive analysis of the odor of Megastigmatrienone.

Materials:

Megastigmatrienone diluted in a suitable solvent (e.g., ethanol or dipropylene glycol) at

various concentrations.

Odor-free smelling strips.

A panel of trained sensory assessors.

A controlled, odor-free environment for evaluation.

Procedure:

Panelist Training: Train panelists to identify and scale the intensity of various odor attributes

relevant to Megastigmatrienone (e.g., woody, amber, tobacco, sweet, fruity).

Sample Presentation: Dip smelling strips into the prepared solutions of

Megastigmatrienone. Present the strips to the panelists in a randomized and blind manner.
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Evaluation: Each panelist evaluates the odor of the sample at different time intervals (top,

middle, and base notes) and rates the intensity of the predefined odor attributes on a

structured scale.

Data Analysis: Analyze the data statistically to generate a sensory profile of

Megastigmatrienone, highlighting its dominant and minor odor characteristics.

Protocol 2: Formulation of a Woody-Amber Fragrance
Accord
Objective: To create a simple woody-amber fragrance accord incorporating

Megastigmatrienone.

Materials:

Megastigmatrienone (Tabanone)

Other fragrance ingredients (e.g., Iso E Super, Ambroxan, Cedarwood oil, Vanillin,

Labdanum)

Perfumer's alcohol (ethanol)

Glass beakers and stirring rods

Digital scale

Smelling strips

Procedure:

Define the Accord Concept: Aim for a warm, diffusive, and long-lasting woody-amber

character where Megastigmatrienone provides a signature tobacco and leathery nuance.

Ingredient Selection and Ratio Exploration: Start with a simple base and build upon it. The

following is a suggested starting point:

Iso E Super: 40% (for a smooth, woody-amber base)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b1235071?utm_src=pdf-body
https://www.benchchem.com/product/b1235071?utm_src=pdf-body
https://www.benchchem.com/product/b1235071?utm_src=pdf-body
https://www.benchchem.com/product/b1235071?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ambroxan: 10% (for a diffusive, ambery character)

Cedarwood Atlas: 15% (for a classic dry woodiness)

Vanillin (10% solution): 5% (for a touch of sweetness and warmth)

Labdanum Absolute (10% solution): 5% (for a rich, resinous amber note)

Megastigmatrienone (1% solution): 5% (for the characteristic tobacco, woody complexity)

Hedione: 20% (for diffusion and a floral-jasmine touch)

Blending:

Accurately weigh each ingredient into a glass beaker.

Mix the ingredients thoroughly.

Dilute the final accord in perfumer's alcohol to the desired concentration (e.g., 20%).

Maturation and Evaluation:

Allow the accord to mature for at least 48 hours.

Evaluate the accord on a smelling strip at different stages of evaporation to assess the

interplay of the notes.

Adjust the ratios of the ingredients as needed to achieve the desired olfactory profile.

Protocol 3: Accelerated Stability Testing of
Megastigmatrienone in a Consumer Product Base
Objective: To evaluate the stability of a fragrance containing Megastigmatrienone in a

cosmetic lotion base under accelerated conditions.

Materials and Equipment:

Cosmetic lotion base (unfragranced)
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Fragrance oil containing Megastigmatrienone

Glass jars with airtight lids

Stability ovens set at different temperatures (e.g., 40°C, 50°C)

Refrigerator (4°C)

pH meter

Viscometer

Light exposure cabinet (optional)

Procedure:

Sample Preparation:

Prepare a batch of the lotion base fragranced with a known concentration of the

Megastigmatrienone-containing fragrance oil.

Prepare a control batch of the unfragranced lotion base.

Fill the samples into glass jars, leaving some headspace.

Storage Conditions:

Place samples under the following conditions:

Elevated temperature: 40°C and 50°C

Room temperature: ~25°C (as a control)

Refrigerated: 4°C (as a control)

Freeze-thaw cycles: Alternate between -10°C and 25°C for several cycles.

Light exposure: Place samples in a light cabinet or near a window.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b1235071?utm_src=pdf-body
https://www.benchchem.com/product/b1235071?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evaluation Schedule: Evaluate the samples at regular intervals (e.g., 1, 2, 4, 8, and 12

weeks).

Parameters to Evaluate:

Odor: Assess any changes in the fragrance profile, intensity, or the development of any

off-odors.

Color: Observe any changes in the color of the lotion.

pH: Measure the pH of the lotion.

Viscosity: Measure the viscosity of the lotion.

Phase Separation: Visually inspect for any signs of emulsion instability.

Data Analysis and Interpretation: Compare the results of the aged samples to the room

temperature and refrigerated controls. Any significant changes in the evaluated parameters

may indicate an instability of the fragrance in the product base.

Signaling Pathways and Logical Relationships
The following diagrams illustrate the olfactory signaling pathway, a typical experimental

workflow for Megastigmatrienone analysis, and its formation from carotenoid degradation.
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Caption: General olfactory signaling cascade initiated by an odorant like Megastigmatrienone.
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Caption: Experimental workflow for the comprehensive analysis of Megastigmatrienone's

fragrance profile.
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Caption: Simplified pathway of Megastigmatrienone formation from carotenoid degradation.
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Safety and Handling
Megastigmatrienone is classified as harmful if swallowed and may cause skin irritation or an

allergic skin reaction.[11] It is also considered harmful to aquatic life with long-lasting effects.

[11]

Handling: Wear protective gloves, clothing, and eye protection.[11] Avoid breathing dust,

fume, gas, mist, vapors, or spray.[11] Do not eat, drink, or smoke when using this product.

[11]

Storage: Store in a well-ventilated place. Keep the container tightly closed.

Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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